Cas no 479679-96-4 (1-(4-methanesulfonylphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(4-methanesulfonylphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 479679-96-4
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6064177
• PubChem ID: 21943435
• Update Time: 2023-12-13

1-(4-methanesulfonylphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-[(methylamino)methyl]-4-(methylsulfonyl)-
• 1-(4-methanesulfonylphenyl)-2-(methylamino)ethan-1-ol
• 479679-96-4
• SCHEMBL5847929
• EN300-1988782

• Inchi： 1S/C10H15NO3S/c1-11-7-10(12)8-3-5-9(6-4-8)15(2,13)14/h3-6,10-12H,7H2,1-2H3
• InChI Key： GBDYDQFTGYNZQU-UHFFFAOYSA-N
• SMILES： C1(C(CNC)O)=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 448.4±45.0 °C(Predicted)
• pka: 13.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds